1,3-dimethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1,3-dimethyl-N-(2-morpholin-4-ylethyl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C11H20N4O3S/c1-10-11(9-14(2)13-10)19(16,17)12-3-4-15-5-7-18-8-6-15/h9,12H,3-8H2,1-2H3
• InChI Key: WGIIGXXBGZIABI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1S(=O)(=O)NCCN2CCOCC2)C
• Molecular Formula: C11H20N4O3S
• Molecular Weight: 288.37 g/mol

Description

1,3-dimethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-sulfonamide, also known as MPZP, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. It was first synthesized in 2012 and since then, it has been extensively studied for its mechanism of action and its potential use in scientific research.

Scientific Research Applications

Enzyme Inhibition and Medicinal Chemistry Applications

1,3-dimethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-sulfonamide and its derivatives have been actively researched for their potential in medicinal chemistry, especially in the inhibition of enzymes like human carbonic anhydrases (hCAs) and acetylcholinesterase (AChE). These enzymes are vital for various physiological processes, making them significant targets for treating conditions such as glaucoma, neurological disorders, and cancer.

• Carbonic Anhydrase Inhibition

  Sulfonamide derivatives have shown potent inhibitory activity against hCA isoenzymes, with research indicating Ki values in the nanomolar range, suggesting these compounds as promising candidates for developing novel CA inhibitors with low cytotoxicity and tumor selectivity (Ozmen Ozgun et al., 2019).

• Acetylcholinesterase Inhibition

  Derivatives have also displayed strong inhibitory effects on AChE, an enzyme associated with Alzheimer's disease, with Ki values also in the nanomolar range. This indicates their potential as lead compounds for the development of new AChE inhibitors (Yamali et al., 2020).

Synthesis of Heterocyclic Compounds

The chemical versatility of 1,3-dimethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-sulfonamide allows for its use in the synthesis of various heterocyclic compounds, which are crucial in drug development due to their complex and biologically active structures.

• Parallel Medicinal Chemistry: A sulfur-functionalized aminoacrolein derivative of 1,3-dimethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-sulfonamide was used for the efficient synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides, demonstrating the compound's utility in rapid access to bioactive heterocycles (Tucker et al., 2015).

Antibacterial and Antifungal Applications

The research also extends to the antimicrobial domain, where sulfonamide derivatives have been explored for their antibacterial and antifungal activities. These studies are crucial for the development of new antimicrobial agents in response to growing antibiotic resistance.

• Antimicrobial Activity: Novel heterocyclic compounds containing a sulfonamido moiety, synthesized from 1,3-dimethyl-N-(2-morpholinoethyl)-1H-pyrazole-4-sulfonamide, exhibited high antibacterial activity, underscoring the potential of these compounds as antibacterial agents (Azab et al., 2013).